Cas no 13771-75-0 (5-Chloro-1-benzothiophene-2-carboxylic acid)

• Product Name: 5-Chloro-1-benzothiophene-2-carboxylic acid
• CAS No: 13771-75-0
• MF: C₉H₅ClO₂S
• MW: 212.652800321579
• MDL: MFCD01927183
• CID: 119912
• PubChem ID: 901438
• Update Time: 2025-04-18

5-Chloro-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chlorobenzo[b]thiophene-2-carboxylic acid
• 5-CHLORO-1-BENZOTHIOPHENE-2-CARBOXYLIC ACID
• 5-chloro-Benzo[b]thiophene-2-carboxylic acid
• Benzo[b]thiophene-2-carboxylicacid, 5-chloro-
• 5-Chlorbenzo<b>thiophen-2-carbonsaeure
• 5-chlorobenzothiophene-2-carboxylic acid
• 5-chloro-2-benzothiophenecarboxylic acid
• 5-Chloro-1-benzothiophene-2-carboxylic acid, 2-Carboxy-5-chlorobenzo[b]thiophene
• Benzo[b]thiophene-2-carboxylic acid, 5-chloro-
• SB33208
• 13771-75-0
• FT-0680977
• SCHEMBL740202
• AKOS005072363
• J-517384
• EN300-176817
• DTXSID30358521
• CS-0445721
• Z1269192627
• PKIXUVKUGMYKRU-UHFFFAOYSA-N
• MFCD01927183
• D85343
• 5-Chlorobenzo[b]thiophene-2-carboxylicacid
• ED-0730
• AI-942/13331150
• ALBB-028241
• 2-Carboxy-5-chlorobenzo[b]thiophene;
• STL474503
• 5-Chloro-1-benzothiophene-2-carboxylic acid

• MDL： MFCD01927183
• Inchi： 1S/C9H5ClO2S/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-4H,(H,11,12)
• InChI Key： PKIXUVKUGMYKRU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(=O)O)S2

Computed Properties

• Exact Mass: 211.97000
• Monoisotopic Mass: 211.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.546±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 270-275 ºC
• Boiling Point: 408.6°C at 760 mmHg
• Flash Point: 200.9°C
• Refractive Index: 1.719
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),
• PSA: 65.54000
• LogP: 3.25290

5-Chloro-1-benzothiophene-2-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes